2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol

• IUPAC Name: 2-ethoxy-6-[[[1-[(3-methoxyphenyl)methyl]piperidin-3-yl]amino]methyl]phenol
• InChI: InChI=1S/C22H30N2O3/c1-3-27-21-11-5-8-18(22(21)25)14-23-19-9-6-12-24(16-19)15-17-7-4-10-20(13-17)26-2/h4-5,7-8,10-11,13,19,23,25H,3,6,9,12,14-16H2,1-2H3
• InChI Key: RLEBJTSEOAWJJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CNC2CCCN(C2)CC3=CC(=CC=C3)OC
• Molecular Formula: C22H30N2O3
• Molecular Weight: 370.5 g/mol

Description

2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is an antagonist of the TRPA1 ion channel, which is involved in the sensation of pain, inflammation, and itch.

Mechanism of Action

2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol is an antagonist of the TRPA1 ion channel, which is involved in the sensation of pain, inflammation, and itch. It works by blocking the activity of the TRPA1 ion channel, thereby reducing the sensation of pain, inflammation, and itch.
Biochemical and Physiological Effects:
2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce the sensation of itch in animal models of itch. In addition, it has been shown to have minimal toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol is its potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. This makes it a promising candidate for the development of new analgesic and anti-inflammatory drugs. However, one of the limitations of 2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol is its limited solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are several future directions for the study of 2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol. One direction is the development of new analogs with improved solubility and potency. Another direction is the study of its potential use in the treatment of other sensory disorders, such as neuropathic pain and migraine. Finally, the study of its mechanism of action and interaction with other ion channels could provide insights into the development of new drugs for the treatment of pain, inflammation, and itch.

Synthesis Methods

The synthesis of 2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol involves several steps. The first step is the reaction of 3-methoxybenzylamine with 2,6-dimethoxyphenol in the presence of a base to form the corresponding phenol derivative. The second step involves the reaction of the phenol derivative with 3-chloropropionitrile in the presence of a base to form the corresponding nitrile derivative. The final step involves the reduction of the nitrile derivative with sodium borohydride to form the desired product.

Scientific Research Applications

2-ethoxy-6-({[1-(3-methoxybenzyl)-3-piperidinyl]amino}methyl)phenol has been studied for its potential applications in medicinal chemistry. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been studied for its potential use in the treatment of itch and other sensory disorders.